2-(benzylthio)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N3O2S2/c19-13(10-22-8-11-4-2-1-3-5-11)16-15-18-17-14(20-15)12-6-7-21-9-12/h1-7,9H,8,10H2,(H,16,18,19)
• InChI Key: LDVXUQRBQOFDRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=NN=C(O2)C3=CSC=C3
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol

Description

The compound “2-(benzylthio)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule. It contains several functional groups, including a benzylthio group, a thiophene ring, and an oxadiazole ring. These functional groups suggest that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the thiophene and oxadiazole rings could potentially participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Carbonic Anhydrase Inhibition

. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide. Inhibitors of this enzyme have therapeutic applications in the treatment of glaucoma, mountain sickness, and epilepsy.

Palladium-Catalyzed Coupling Reactions

. These reactions are pivotal in creating complex molecules for pharmaceuticals and organic materials.

Aggregation-Induced Emission Photosensitizers

. These are important for light-emitting devices and could have implications in the development of new imaging agents and sensors.

Cannabinoid Receptor Ligands

. These ligands can be used to understand the endocannabinoid system and develop treatments for pain, mood disorders, and other conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal uses, its mechanism of action would involve how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use in medicine, materials science, or other fields.